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Introduction
Prosaptide TX14(A) is a synthetic 14-amino acid peptide derived from the neurotrophic region

of human saposin C, a small lysosomal protein. Early research has identified it as a potent

neuroprotective and glioprotective agent with potential therapeutic applications in a range of

neurological disorders, including peripheral neuropathies and neuropathic pain. This technical

guide provides an in-depth overview of the foundational research and development of

Prosaptide TX14(A), focusing on its mechanism of action, key experimental findings, and the

methodologies employed in its initial characterization.

Core Mechanism of Action: GPR37 and GPR37L1
Agonism
Prosaptide TX14(A) exerts its biological effects primarily by acting as a potent agonist for two

orphan G protein-coupled receptors, GPR37 (also known as Parkin-associated endothelin

receptor-like receptor, Pael-R) and GPR37L1.[1] These receptors are predominantly expressed

in the nervous system.[2]

Signaling Pathway
Upon binding to GPR37 and GPR37L1, Prosaptide TX14(A) initiates a signaling cascade

through pertussis toxin-sensitive G proteins, indicative of the involvement of the Gi/o subfamily.
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[2][3][4] This activation leads to two key downstream effects: the inhibition of adenylyl cyclase,

resulting in decreased intracellular cyclic AMP (cAMP) production, and the stimulation of the

mitogen-activated protein kinase (MAPK) pathway, specifically the phosphorylation of ERK1

(p44 MAPK) and ERK2 (p42 MAPK).[2][3][4] This signaling pathway is crucial for the observed

neuroprotective and glioprotective effects of the peptide.
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Cell Culture and Treatment

Analysis

1. Culture primary cortical astrocytes

2. Pretreat with Prosaptide TX14(A) (e.g., 100 nM)

5. (Optional) Transfect with GPR37/GPR37L1 siRNA prior to treatment to confirm mechanism

3. Induce oxidative stress (e.g., with H2O2)

4. Assess cell viability (e.g., MTT or LDH assay)
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Induction of Diabetes

Treatment and Monitoring

Endpoint Analysis

1. Induce diabetes in rats via a single intraperitoneal injection of streptozotocin (STZ, e.g., 50 mg/kg)

2. Confirm hyperglycemia

   (Alternative) Induce hyperglycemia via a 40% D-galactose diet

3. Administer Prosaptide TX14(A) (e.g., 1 mg/kg, s.c., thrice weekly) or vehicle

4. Monitor nerve conduction velocity (motor and sensory) and other functional measures at specified time points

5. Analyze nerve tissue for structural changes (e.g., axonal caliber)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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